[3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol

• IUPAC Name: [3-[1-[[1-(5-methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol
• InChI: InChI=1S/C20H27N3O/c1-15-6-7-20(21-13-15)23-10-8-19(9-11-23)22-16(2)18-5-3-4-17(12-18)14-24/h3-7,12-13,16,19,22,24H,8-11,14H2,1-2H3
• InChI Key: MTSDNXZCECVPRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)N2CCC(CC2)NC(C)C3=CC=CC(=C3)CO
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

The compound 3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol, also known as MPPE, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of [3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that are involved in cell growth and inflammation. This compound has been shown to inhibit the activity of the enzyme COX-2, which is involved in the production of prostaglandins that cause inflammation in the body.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects in the body. In addition to its anti-inflammatory and neuroprotective effects, this compound has been shown to reduce oxidative stress and improve cognitive function in animal models. Additionally, this compound has been found to have a protective effect on the liver and may be useful in the treatment of liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using [3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol in lab experiments is its ability to inhibit the growth of cancer cells, making it a potentially useful tool in cancer research. Additionally, this compound has been found to have a low toxicity profile, making it a safer alternative to other compounds that may have toxic effects.
One limitation of using this compound in lab experiments is its relatively high cost compared to other compounds. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Future Directions

There are several possible future directions for research on [3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, the development of more cost-effective synthesis methods for this compound could make it a more accessible tool for scientific research.

Synthesis Methods

The synthesis of [3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol involves several steps, including the condensation of 4-(4-formylphenyl)piperidine with 2-amino-5-methylpyridine, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with benzyl chloroformate to yield the desired product, this compound.

Scientific Research Applications

[3-[1-[[1-(5-Methylpyridin-2-yl)piperidin-4-yl]amino]ethyl]phenyl]methanol has been the subject of several scientific studies due to its potential therapeutic applications. Research has shown that this compound has the ability to inhibit the growth of cancer cells and reduce inflammation in the body. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.